Cas no 64241-12-9 (Benzoic acid, 2-amino-6-hydroxy-, hexadecyl ester)

• Product Name: Benzoic acid, 2-amino-6-hydroxy-, hexadecyl ester
• CAS No: 64241-12-9
• MF: C₂₃H₃₉NO₃
• MW: 377.560667276382
• CID: 1673683
• Update Time: 2024-08-30

Benzoic acid, 2-amino-6-hydroxy-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-6-hydroxy-, hexadecyl ester

• Inchi： 1S/C23H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-27-23(26)22-20(24)17-16-18-21(22)25/h16-18,25H,2-15,19,24H2,1H3
• InChI Key： QGVUUUJJRBRAJH-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCC)(=O)C1=C(O)C=CC=C1N

Computed Properties

• Exact Mass: 377.29317

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 486.3±25.0 °C(Predicted)
• PSA: 72.55
• pka: 8.06±0.35(Predicted)